Cas no 18857-02-8 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxybut-1-yne
- 1-Butyne, 3-methoxy-
- 3-Methoxy-1-butin
- 3-methoxy-but-1-yne
- 3-Methoxy-butin-(1)
- AC1L6XBY
- AGN-PC-0D7E6W
- CTK0I0885
- d,l-3-methoxy-1-butyne
- NSC295556
- AT37353
- (3S)-3-methoxybut-1-yne
- NSC-295556
- SY282343
- 18857-02-8
- MFCD33022777
- DTXSID60315607
- EN300-5211235
- IQZDPIFYYGRHQI-UHFFFAOYSA-N
-
-
- Inchi： 1S/C5H8O/c1-4-5(2)6-3/h1,5H,2-3H3
- InChI Key： IQZDPIFYYGRHQI-UHFFFAOYSA-N
- SMILES： O(C)C(C#C)C
Computed Properties
- Exact Mass: 84.05754
- Monoisotopic Mass: 84.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 67.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 0.65450
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5211235-0.05g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 0.05g |
$202.0 | 2023-05-31 | |
| Enamine | EN300-5211235-0.1g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 0.1g |
$301.0 | 2023-05-31 | |
| Enamine | EN300-5211235-0.25g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 0.25g |
$431.0 | 2023-05-31 | |
| Enamine | EN300-5211235-0.5g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 0.5g |
$679.0 | 2023-05-31 | |
| Enamine | EN300-5211235-1.0g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 1g |
$871.0 | 2023-05-31 | |
| Enamine | EN300-5211235-2.5g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 2.5g |
$1707.0 | 2023-05-31 | |
| Enamine | EN300-5211235-5.0g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 5g |
$2525.0 | 2023-05-31 | |
| Enamine | EN300-5211235-10.0g |
3-methoxybut-1-yne |
18857-02-8 | 95% | 10g |
$3746.0 | 2023-05-31 | |
| Aaron | AR002HOW-50mg |
1-Butyne, 3-methoxy- |
18857-02-8 | 95% | 50mg |
$303.00 | 2025-02-14 | |
| Aaron | AR002HOW-100mg |
1-Butyne, 3-methoxy- |
18857-02-8 | 95% | 100mg |
$439.00 | 2025-02-14 |
Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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